Cas no 54540-51-1 (1,3-Benzenediol, 5-(1-methyl-4-phenylbutyl)-)

• Product Name: 1,3-Benzenediol, 5-(1-methyl-4-phenylbutyl)-
• CAS No: 54540-51-1
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• CID: 1593276
• PubChem ID: 20487367
• Update Time: 2025-04-21

1,3-Benzenediol, 5-(1-methyl-4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(1-methyl-4-phenylbutyl)-
• 5-(5-phenylpentan-2-yl)benzene-1,3-diol
• DJNQFKJTTYUIFP-UHFFFAOYSA-N
• 54540-51-1
• SCHEMBL11175153
• 2-(3,5-dihydroxyphenyl)-5-phenylpentane
• DTXSID80607970

• Inchi： 1S/C17H20O2/c1-13(15-10-16(18)12-17(19)11-15)6-5-9-14-7-3-2-4-8-14/h2-4,7-8,10-13,18-19H,5-6,9H2,1H3
• InChI Key： DJNQFKJTTYUIFP-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)C(C)CCCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 256.1464
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46